Cas no 260970-57-8 (4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid)

• Product Name: 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid
• CAS No: 260970-57-8
• MF: C₁₂H₁₆N₂O₄
• MW: 252.2664
• MDL: MFCD02093452
• CID: 914219
• PubChem ID: 87564992
• Update Time: 2025-06-12

4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-butoxycarbonylamino)methyl)picolinic acid
• &nbsp
• 4-[(tert-butoxycarbonylamino)methyl]pyridine-2-carboxylic acid
• 4-[(TERT-BUTOXYCARBONYLAMINO)METHYL]PYRIDINE-2-CARBOXYLIC ACID [REAGENT FOR APPLICATION OF THE EXCITON CHIRALITY METHOD]
• 4-[1-amino-2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyridine-2-carboxylic acid
• 4-(boc-aMinoMethyl)pyridine-2-carboxylic acid
• 4-(((tert-butoxycarbonyl)amino)methyl)picolinic acid
• 2-Pyridinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 4-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid
• 4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyridine-2-carboxylic acid
• Z2795
• F10154
• 4-(tert-butoxycar
• Z1505694192
• 4-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}PYRIDINE-2-CARBOXYLIC ACID
• B2124
• F52475
• EN300-765592
• CS-0179073
• SCHEMBL1698559
• AKOS027252945
• 4-[t-Butoxycarbonylamino)methyl]pyridine-2-carboxylic acid
• 260970-57-8
• 4-(((tert-butoxycarbonyl)amino)methyl)picolinicacid
• 4-(tert-butoxycarbonylaminomethyl)pyridine-2-carboxylic acid
• MFCD02093452
• AS-73261
• 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid

• MDL： MFCD02093452
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-7-8-4-5-13-9(6-8)10(15)16/h4-6H,7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： BSNYTBOSHJFWQM-UHFFFAOYSA-N
• SMILES： O(C(N([H])C([H])([H])C1C([H])=C([H])N=C(C(=O)O[H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 252.11100
• Monoisotopic Mass: 252.111007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.5
• Molecular Weight: 252.27g/mol
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• PSA: 88.52000
• LogP: 2.19540
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid

Introduction to 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid (CAS No. 260970-57-8)

4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 260970-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. Its unique structural features, combining a pyridine core with both a Boc-protected amine and a carboxylic acid functional group, make it a versatile building block for medicinal chemists.

The Boc (tert-butoxycarbonyl) group in the molecule plays a pivotal role in protecting the amine functionality during synthetic processes, ensuring selective reactivity in subsequent steps. This protection-deprotection strategy is fundamental in multi-step organic synthesis, allowing for precise control over reaction pathways. The presence of the aminomethyl side chain provides a reactive handle for further derivatization, enabling the formation of amide bonds, which are ubiquitous in biologically active peptides and proteins.

The pyridine-2-carboxylic acid moiety contributes to the compound's solubility and pharmacokinetic properties, making it an attractive scaffold for drug design. Pyridine derivatives are widely recognized for their biological activity, often exhibiting properties such as receptor binding affinity and metabolic stability. In recent years, there has been a surge in research focusing on pyridine-based compounds due to their potential in modulating enzyme activity and signal transduction pathways.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel pyridine derivatives with therapeutic potential. For instance, studies have highlighted the role of 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid in designing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The compound's ability to interact with biological targets through both hydrogen bonding and hydrophobic interactions makes it a promising candidate for structure-based drug design.

In the realm of medicinal chemistry, the synthesis of peptidomimetics—a class of compounds mimicking peptide sequences without their drawbacks—has been greatly facilitated by intermediates like 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid. By incorporating this scaffold into larger molecules, researchers can achieve enhanced bioavailability and reduced immunogenicity compared to native peptides. This approach has been particularly successful in developing treatments for chronic inflammatory diseases and neurodegenerative disorders.

The pharmaceutical industry has also explored the use of 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid in the development of vaccines and immunotherapeutics. Its structural versatility allows for the creation of conjugates that can link antigens to adjuvants or cytotoxic agents, enhancing immune responses against pathogens or cancer cells. Such conjugates are being evaluated in clinical trials for their efficacy in treating infectious diseases and malignancies.

From a synthetic chemistry perspective, 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid exemplifies the importance of functional group interconversion in streamlining drug discovery pipelines. Modern synthetic methodologies often leverage transition-metal catalysis and asymmetric reactions to construct complex molecular frameworks efficiently. The compound's synthesis typically involves multi-step reactions starting from commercially available pyridine derivatives, with careful consideration given to regioselectivity and yield optimization.

The growing interest in 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid is also driven by its potential applications in material science and agrochemicals. Researchers have investigated its use as a ligand in catalytic systems, where it can facilitate cross-coupling reactions essential for constructing carbon-carbon bonds. Similarly, its incorporation into polymer matrices has shown promise in developing novel materials with tailored properties such as biodegradability and antimicrobial activity.

In conclusion, 4-(Boc-Aminomethyl)Pyridine-2-Carboxylic Acid (CAS No. 260970-57-8) represents a cornerstone intermediate in modern drug discovery and chemical synthesis. Its unique structural attributes enable diverse applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to remain at the forefront of innovation, contributing to advancements that improve human health and industrial processes alike.